Cas no 57962-45-5 ((4-benzylmorpholin-2-yl)acetonitrile)

• Product Name: (4-benzylmorpholin-2-yl)acetonitrile
• CAS No: 57962-45-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD04038496
• CID: 947836
• PubChem ID: 3248416
• Update Time: 2025-05-21

(4-benzylmorpholin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylmorpholin-2-yl)acetonitrile
• (4-benzylmorpholin-2-yl)acetonitrile(SALTDATA: FREE)
• 4-benzyl-2-(cyanomethyl)morpholine
• 4-benzyl-2-morpholineacetonitrile
• 2-Cyanmethyl-4-benzyl-tetrahydro-1,4-oxazin
• AB17105
• AKOS022185585
• (4-BENZYLMORPHOLIN-2-YL)ACETONITRILE
• AT15461
• 4-benzyl-2-cyanomethylmorpholine
• BS-38292
• MFCD04038496
• 57962-45-5
• SCHEMBL6203773
• DTXSID40390619
• IMCDTSZTCIFXNN-UHFFFAOYSA-N
• CS-0331723
• (4-benzylmorpholin-2-yl)acetonitrile

• MDL： MFCD04038496
• Inchi： 1S/C13H16N2O/c14-7-6-13-11-15(8-9-16-13)10-12-4-2-1-3-5-12/h1-5,13H,6,8-11H2
• InChI Key： IMCDTSZTCIFXNN-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CC#N

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26000
• LogP: 1.73898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-benzylmorpholin-2-yl)acetonitrile

Comprehensive Guide to (4-Benzylmorpholin-2-yl)acetonitrile (CAS No. 57962-45-5): Properties, Applications, and Market Insights

(4-Benzylmorpholin-2-yl)acetonitrile (CAS No. 57962-45-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This nitrile derivative, featuring a morpholine ring substituted with a benzyl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable building block in medicinal chemistry, particularly for the development of novel therapeutic agents.

The molecular formula of (4-benzylmorpholin-2-yl)acetonitrile is C13H16N2O, with a molecular weight of 216.28 g/mol. The compound exhibits a clear to pale yellow liquid appearance under standard conditions and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Researchers often explore its reactivity in nucleophilic substitution and cyclization reactions, which are pivotal in constructing complex heterocyclic frameworks.

One of the most prominent applications of (4-benzylmorpholin-2-yl)acetonitrile is its role in the synthesis of CNS-active compounds. The morpholine moiety is a recurring pharmacophore in drugs targeting neurological disorders, making this compound a critical intermediate for potential treatments of conditions like depression, anxiety, and neurodegenerative diseases. Recent studies have also highlighted its utility in developing kinase inhibitors, which are increasingly relevant in oncology research.

In the context of current trends, the demand for (4-benzylmorpholin-2-yl)acetonitrile has surged due to the growing interest in small-molecule drug discovery. Pharmaceutical companies and academic institutions are actively investigating its derivatives for their potential to modulate biological pathways with high specificity. Additionally, the rise of AI-driven drug design has further amplified the need for such versatile intermediates, as computational models frequently identify morpholine-containing structures as promising candidates.

From a market perspective, the global supply chain for (4-benzylmorpholin-2-yl)acetonitrile is robust, with major manufacturers located in North America, Europe, and Asia. The compound is typically available in research-grade quantities, catering to laboratories and pilot-scale production facilities. Pricing trends indicate moderate stability, though fluctuations may occur due to raw material availability and regional regulatory changes.

Quality control is paramount when working with (4-benzylmorpholin-2-yl)acetonitrile. Reputable suppliers provide comprehensive analytical data, including HPLC purity reports and NMR spectra, to ensure batch-to-batch consistency. Researchers are advised to store the compound under inert conditions to prevent degradation, as the nitrile group can be sensitive to moisture over extended periods.

Environmental and safety considerations for (4-benzylmorpholin-2-yl)acetonitrile align with standard laboratory practices for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) should be worn during handling, and waste disposal should comply with local regulations. The compound's biodegradability profile is currently under investigation as part of broader efforts to assess the ecological impact of pharmaceutical intermediates.

Looking ahead, the scientific community anticipates expanded applications for (4-benzylmorpholin-2-yl)acetonitrile in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. These cutting-edge therapeutic modalities require precise chemical tools, and the versatility of this morpholine derivative positions it as a valuable asset in next-generation drug development pipelines.

For researchers seeking alternatives or complementary compounds, structurally related molecules like 2-morpholinoacetonitrile or 4-phenylmorpholine may offer similar reactivity patterns. However, the distinct benzyl substitution in (4-benzylmorpholin-2-yl)acetonitrile provides unique steric and electronic properties that are often crucial for achieving desired biological activities.

In conclusion, (4-benzylmorpholin-2-yl)acetonitrile (CAS No. 57962-45-5) represents a strategically important compound in modern chemical synthesis. Its dual functionality as both a nitrile and a morpholine derivative enables diverse chemical transformations, while its pharmaceutical relevance continues to grow alongside advancements in targeted therapy development. As research into CNS disorders and precision medicine expands, this compound is poised to remain a staple in medicinal chemistry toolkits worldwide.